Cas no 568557-45-9 (N-benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine)

• Product Name: N-benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine
• CAS No: 568557-45-9
• MF: C₂₂H₁₈N₂S
• MW: 342.456723690033
• CID: 3105818
• PubChem ID: 2369668
• Update Time: 2025-05-20

N-benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-(4-biphenyl-4-yl-thiazol-2-yl)-amine
• 2-Thiazolamine, 4-[1,1'-biphenyl]-4-yl-N-(phenylmethyl)-
• N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine
• G35417
• EN300-05454
• AKOS001057768
• 568557-45-9
• Z48850005
• CS-0219970
• N-benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine

• Inchi： 1S/C22H18N2S/c1-3-7-17(8-4-1)15-23-22-24-21(16-25-22)20-13-11-19(12-14-20)18-9-5-2-6-10-18/h1-14,16H,15H2,(H,23,24)
• InChI Key： BUQJYGGXRHPXES-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C3=CC=CC=C3)C=C2)N=C1NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 342.11906976Da
• Monoisotopic Mass: 342.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 53.2Ų

Additional information on N-benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine

N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine: A Comprehensive Overview

N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine, also known by its CAS number 568557-45-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The molecule's structure is characterized by a thiazole ring substituted with a benzyl group and a 4-(4-phenylphenyl) group, making it a versatile compound with potential applications in drug discovery and materials science.

The synthesis of N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction time while maintaining high product quality. This method leverages the ability of microwaves to accelerate bond formation, particularly in the formation of the thiazole ring. Researchers have also explored the use of eco-friendly solvents and catalysts to make the synthesis process more sustainable.

The structural complexity of N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine makes it an attractive candidate for various applications. In the pharmaceutical industry, thiazole derivatives are known for their potential as kinase inhibitors, which are crucial in the treatment of cancer and other diseases. Recent studies have demonstrated that this compound exhibits promising anti-proliferative activity against several cancer cell lines. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts.

In materials science, N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine has been investigated for its electronic properties. The thiazole ring's conjugated system contributes to its stability and reactivity, making it a potential candidate for use in organic electronics. Researchers have explored its application as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties could enhance device performance.

The pharmacokinetic properties of N-Benzyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine have also been studied extensively. In vivo studies have shown that the compound has moderate bioavailability and exhibits selective uptake in specific tissues. This suggests that it could be developed into a targeted drug delivery system. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological systems at an atomic level, providing valuable insights into its therapeutic potential.

From an environmental perspective, the degradation pathways of N-Benzyl-4-(4 pheny pheny l)-1 3 thia zol 2 amine have been studied to assess its ecological impact. Research indicates that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, N-Benz yl 4 (4 phen yl phen yl) 1 3 thia zol 2 amine is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to make meaningful contributions to both academia and industry.